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Compound of Interest

Compound Name: Tetrabutylammonium nitrite

Cat. No.: B1334966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrabutylammonium nitrite ((C₄H₉)₄NNO₂) is a quaternary ammonium salt that serves as a

versatile reagent in various chemical applications.[1] Its utility in organic synthesis, particularly

as a source of the nitrite ion for nitrosation reactions and the synthesis of aliphatic nitro

compounds, makes a thorough understanding of its physical properties essential for

researchers and professionals in drug development and chemical manufacturing.[1][2][3] This

technical guide provides a comprehensive overview of the known physical properties of

Tetrabutylammonium nitrite, alongside detailed experimental protocols for their

determination.

Core Physical Properties
The physical characteristics of Tetrabutylammonium nitrite are critical for its handling,

storage, and application in experimental and industrial settings. A summary of these properties

is presented in Table 1.
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Property Data Source(s)

Molecular Formula C₁₆H₃₆N₂O₂ [2][4]

Molecular Weight 288.47 g/mol [2][4]

Appearance

White to off-white or pale

yellow crystalline powder.[1]

May also present as a white,

hygroscopic crystalline powder

with a slight beige tinge.

[1]

Melting Point 99-103 °C [4]

Boiling Point Data not available.

Solubility
Miscible with water. Soluble in

organic solvents.[1]
[1]

Purity Typically ≥97.0% [2][3]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of Tetrabutylammonium nitrite
are crucial for its effective use and quality control. The following sections provide representative

experimental protocols.

Synthesis of Tetrabutylammonium Nitrite via Ion
Exchange
This protocol describes a common method for the synthesis of Tetrabutylammonium nitrite
from a halide salt precursor.

3.1.1 Materials and Equipment

Tetrabutylammonium halide (e.g., bromide or iodide)

Anion exchange resin

Sodium nitrite (NaNO₂)
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Deionized water

Glass column for chromatography

Rotary evaporator

Filtration apparatus

3.1.2 Procedure

Resin Preparation: Swell the anion exchange resin in deionized water and pack it into a

glass column.

Resin Activation: Wash the resin thoroughly with a solution of sodium nitrite to replace the

original counter-ions with nitrite ions. Continue washing until the eluent is free of the original

halide ions (test with silver nitrate solution).

Ion Exchange: Dissolve the Tetrabutylammonium halide in deionized water and pass the

solution through the prepared resin column.

Elution: Elute the column with deionized water, collecting the fractions containing the

Tetrabutylammonium nitrite.

Product Isolation: Combine the product-containing fractions and remove the water using a

rotary evaporator to yield the solid Tetrabutylammonium nitrite.

Purification: The resulting solid can be further purified by recrystallization from an appropriate

solvent if necessary.

Determination of Melting Point
The melting point is a key indicator of purity. A sharp melting range is characteristic of a pure

compound.

3.2.1 Materials and Equipment

Tetrabutylammonium nitrite sample (powdered)
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Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Mortar and pestle (if sample is not a fine powder)

3.2.2 Procedure

Sample Preparation: Ensure the Tetrabutylammonium nitrite sample is completely dry. If

necessary, gently grind the crystals to a fine powder using a mortar and pestle.[5]

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

introduce a small amount of the solid.[5]

Packing the Sample: Invert the tube and tap it gently on a hard surface to cause the solid to

fall to the sealed end. The packed sample height should be 2-3 mm.[5]

Measurement:

Place the capillary tube in the heating block of the melting point apparatus.[5]

Heat the sample at a moderate rate until the temperature is about 15-20°C below the

expected melting point.

Decrease the heating rate to approximately 1-2°C per minute to ensure thermal

equilibrium.

Record the temperature at which the first liquid droplet appears (the beginning of the

melting range).

Record the temperature at which the last solid crystal melts (the end of the melting range).

Purity Assessment: A narrow melting range (0.5-1°C) is indicative of a high-purity sample.

Impurities typically cause a depression and broadening of the melting point range.

Determination of Solubility
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This protocol outlines a method for the qualitative and semi-quantitative determination of the

solubility of Tetrabutylammonium nitrite in various solvents.

3.3.1 Materials and Equipment

Tetrabutylammonium nitrite

A selection of solvents (e.g., water, ethanol, acetone, toluene)

Test tubes or small vials

Vortex mixer or magnetic stirrer

Analytical balance

UV/Vis Spectrophotometer (for quantitative measurement)

3.3.2 Qualitative Procedure

Add approximately 10 mg of Tetrabutylammonium nitrite to a test tube.

Add 1 mL of the chosen solvent to the test tube.

Agitate the mixture vigorously using a vortex mixer for 1-2 minutes.

Visually inspect the solution for any undissolved solid. Classify the solubility as:

Soluble: No visible solid particles.

Partially Soluble: Some solid remains, but a significant portion has dissolved.

Insoluble: The solid does not appear to have dissolved.

3.3.3 Quantitative Procedure (UV/Vis Spectroscopy) This method is suitable if the compound

has a chromophore or if a colored complex can be formed.

Prepare a Calibration Curve:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1334966?utm_src=pdf-body
https://www.benchchem.com/product/b1334966?utm_src=pdf-body
https://www.benchchem.com/product/b1334966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a series of standard solutions of Tetrabutylammonium nitrite of known

concentrations in the solvent of interest.

Measure the absorbance of each standard at a predetermined wavelength (λ_max).

Plot a graph of absorbance versus concentration to create a calibration curve.

Prepare a Saturated Solution:

Add an excess amount of Tetrabutylammonium nitrite to a known volume of the solvent

in a vial.

Stir the mixture at a constant temperature for an extended period (e.g., 24 hours) to

ensure equilibrium is reached.

Sample Analysis:

Centrifuge or filter the saturated solution to remove any undissolved solid.

Carefully take an aliquot of the clear supernatant and dilute it with the solvent to a

concentration that falls within the range of the calibration curve.

Measure the absorbance of the diluted sample.

Calculate Solubility:

Use the absorbance of the diluted sample and the calibration curve to determine its

concentration.

Calculate the concentration of the original saturated solution, taking the dilution factor into

account. This value represents the solubility of Tetrabutylammonium nitrite in that

solvent at that temperature.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the physical and chemical

characterization of a synthesized compound like Tetrabutylammonium nitrite.
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Caption: Workflow for the synthesis and characterization of Tetrabutylammonium nitrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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